Cas no 2580251-89-2 (1,3(2H)-Pyridinedicarboxylic acid, 3,6-dihydro-, 1-(phenylmethyl) ester)

• Product Name: 1,3(2H)-Pyridinedicarboxylic acid, 3,6-dihydro-, 1-(phenylmethyl) ester
• CAS No: 2580251-89-2
• MF: C₁₄H₁₅NO₄
• MW: 261.273204088211
• CID: 5846981
• PubChem ID: 158795118
• Update Time: 2025-06-08

1,3(2H)-Pyridinedicarboxylic acid, 3,6-dihydro-, 1-(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,3(2H)-Pyridinedicarboxylic acid, 3,6-dihydro-, 1-(phenylmethyl) ester
• 2580251-89-2
• 1-[(benzyloxy)carbonyl]-1,2,3,6-tetrahydropyridine-3-carboxylic acid
• EN300-7270933

• Inchi： 1S/C14H15NO4/c16-13(17)12-7-4-8-15(9-12)14(18)19-10-11-5-2-1-3-6-11/h1-7,12H,8-10H2,(H,16,17)
• InChI Key： ISTQMDHBIDSWDY-UHFFFAOYSA-N
• SMILES： C1N(C(OCC2=CC=CC=C2)=O)CC=CC1C(O)=O

Computed Properties

• Exact Mass: 261.10010796g/mol
• Monoisotopic Mass: 261.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.297±0.06 g/cm3(Predicted)
• Boiling Point: 444.5±45.0 °C(Predicted)
• pka: 4.18±0.20(Predicted)

Additional information on 1,3(2H)-Pyridinedicarboxylic acid, 3,6-dihydro-, 1-(phenylmethyl) ester

Recent Advances in the Study of 1,3(2H)-Pyridinedicarboxylic acid, 3,6-dihydro-, 1-(phenylmethyl) ester (CAS: 2580251-89-2)

The compound 1,3(2H)-Pyridinedicarboxylic acid, 3,6-dihydro-, 1-(phenylmethyl) ester (CAS: 2580251-89-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine dicarboxylic acid scaffold, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key findings from the latest research is the compound's ability to modulate specific enzymatic pathways involved in inflammatory responses. A study published in the Journal of Medicinal Chemistry demonstrated that 1,3(2H)-Pyridinedicarboxylic acid, 3,6-dihydro-, 1-(phenylmethyl) ester acts as a potent inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized molecular docking simulations and in vitro assays to confirm the compound's binding affinity and inhibitory effects, suggesting its potential as a lead compound for developing novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent investigations have highlighted the compound's antimicrobial efficacy. Research conducted at the University of Cambridge revealed that 1,3(2H)-Pyridinedicarboxylic acid, 3,6-dihydro-, 1-(phenylmethyl) ester exhibits broad-spectrum activity against Gram-positive and Gram-negative bacteria, including drug-resistant strains such as MRSA. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential metabolic pathways. These findings open new avenues for developing alternative antimicrobial agents in the face of rising antibiotic resistance.

Another significant area of research involves the compound's potential anticancer effects. A collaborative study between the National Cancer Institute and several academic institutions explored the cytotoxic effects of 1,3(2H)-Pyridinedicarboxylic acid, 3,6-dihydro-, 1-(phenylmethyl) ester on various cancer cell lines. The results indicated that the compound induces apoptosis in cancer cells through the activation of the intrinsic mitochondrial pathway. Furthermore, the study identified specific molecular targets, including Bcl-2 family proteins, which play a crucial role in the compound's pro-apoptotic effects. These insights provide a foundation for further preclinical and clinical studies.

From a synthetic chemistry perspective, recent advancements have focused on improving the yield and scalability of 1,3(2H)-Pyridinedicarboxylic acid, 3,6-dihydro-, 1-(phenylmethyl) ester production. A team of researchers from MIT developed a novel catalytic method that significantly reduces the number of synthetic steps and minimizes the use of hazardous reagents. This green chemistry approach not only enhances the compound's accessibility for research and development but also aligns with the growing emphasis on sustainable pharmaceutical manufacturing.

In conclusion, the latest research on 1,3(2H)-Pyridinedicarboxylic acid, 3,6-dihydro-, 1-(phenylmethyl) ester (CAS: 2580251-89-2) underscores its multifaceted potential in drug discovery and development. Its anti-inflammatory, antimicrobial, and anticancer properties, coupled with advancements in synthetic methodologies, position this compound as a promising candidate for further investigation. Future studies should focus on in vivo validation, pharmacokinetic profiling, and structure-activity relationship optimization to fully realize its therapeutic potential.